Cas no 61407-18-9 (1(3H)-Isobenzofuranone, 6,7-bis(acetyloxy)-)

1(3H)-Isobenzofuranone, 6,7-bis(acetyloxy)- structure
61407-18-9 structure
Product Name:1(3H)-Isobenzofuranone, 6,7-bis(acetyloxy)-
CAS No:61407-18-9
MF:C12H10O6
MW:250.204204082489
CID:480513
PubChem ID:71396127
Update Time:2025-04-19

1(3H)-Isobenzofuranone, 6,7-bis(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1(3H)-Isobenzofuranone, 6,7-bis(acetyloxy)-
    • (4-acetyloxy-3-oxo-1H-2-benzofuran-5-yl) acetate
    • DTXSID40817710
    • 3-Oxo-1,3-dihydro-2-benzofuran-4,5-diyl diacetate
    • 61407-18-9
    • Inchi: 1S/C12H10O6/c1-6(13)17-9-4-3-8-5-16-12(15)10(8)11(9)18-7(2)14/h3-4H,5H2,1-2H3
    • InChI Key: MMEOLYOAZNKEJZ-UHFFFAOYSA-N
    • SMILES: O1C(C2C(=C(C=CC=2C1)OC(C)=O)OC(C)=O)=O

Computed Properties

  • Exact Mass: 250.0477
  • Monoisotopic Mass: 250.04773803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.9
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